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Compound of Interest

Compound Name: 2,3,5-Trimethylphenol

Cat. No.: B045783

The following document provides essential safety and logistical information for the proper
disposal of 2,3,5-Trimethylphenol, tailored for researchers, scientists, and drug development
professionals. Adherence to these procedural steps is critical for ensuring laboratory safety and
environmental compliance.

Immediate Safety and Personal Protective Equipment
(PPE)

Before handling 2,3,5-Trimethylphenol for any purpose, including disposal, it is imperative to
be equipped with the appropriate Personal Protective Equipment (PPE) to prevent exposure.
This compound is classified as corrosive and can cause severe skin burns and serious eye
damage.[1][2]

Required PPE:

Gloves: Wear chemically resistant gloves (e.g., heoprene or butyl rubber).[3]

Eye Protection: Use tightly fitting safety goggles with side-shields or a full-face shield.[4]

Protective Clothing: A fully buttoned lab coat is mandatory.[5] For tasks with a high splash
potential, a chemical-resistant apron should be worn over the lab coat.[5][6]

Respiratory Protection: If dust formation is likely or if exposure limits are exceeded, use a
full-face respirator with an appropriate filter.[4]
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Work should be conducted in a well-ventilated area, preferably within a chemical fume hood.[5]
[6] Ensure that an emergency eyewash station and safety shower are unobstructed and
immediately accessible within a 10-second travel time.[3][5]

Spill Management and Emergency Procedures

Accidental spills must be managed immediately to prevent chemical exposure and
environmental contamination. Procedures vary based on the spill size.

For Minor Spills (Solid or Liquid):

Alert personnel in the immediate area.

» Wearing appropriate PPE, absorb liquid spills with inert materials like vermiculite, sand, or
earth.[2][3] For solid spills, carefully sweep the material to minimize dust generation.[6] Do
not use a vacuum cleaner.[6]

o Collect the contaminated absorbent material or swept solid into a suitable, clearly labeled
container for hazardous waste disposal.[2][6]

» Clean the affected area with soap and water, and collect the cleaning materials as hazardous
waste.[7]

» Do not allow the substance to enter drains or sewer systems.[1][2]

For Major Spills:

Evacuate the laboratory immediately and secure the area.[3]

Alert your institution's Environmental Health & Safety (EHS) department and/or local
emergency services.[3][7]

If safe to do so, remove all ignition sources.[2][3]

Move upwind from the spill location.[2]

Hazardous Waste Collection and Storage
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Proper collection and storage of 2,3,5-Trimethylphenol waste are crucial steps prior to final
disposal. All solutions and materials contaminated with this chemical must be treated as
hazardous waste.[5][6]

Container and Labeling:

Container: Collect waste in a sturdy, leak-proof, and chemically compatible container.[8]
Glass or plastic containers are preferable to metal.[9] The original product container can be
reused if it is in good condition.[9][10]

Closure: Keep the waste container securely sealed at all times, except when adding waste.

[3]L8]

Labeling: The container must be clearly labeled as "Hazardous Waste" and include the full
chemical name: "Waste 2,3,5-Trimethylphenol.” Also, indicate the source, date, and any
other components mixed in the waste stream.[11]

Segregation and Storage:

Incompatible Materials: Store 2,3,5-Trimethylphenol waste away from incompatible
materials such as strong oxidizers (e.g., nitrates, perchlorates), strong bases, acid chlorides,
and acid anhydrides to prevent violent reactions.[3]

Storage Location: Store waste containers in a designated, well-ventilated, and cool area,
such as a satellite accumulation area or a safety cabinet for corrosive materials.[3][12]
Ensure secondary containment is used for liquid waste.[8]

Volume Limits: Do not fill waste containers beyond 90% of their capacity to allow for
expansion.[13]

Final Disposal Procedures

Disposal of 2,3,5-Trimethylphenol is regulated and must be conducted in compliance with
local, regional, and national environmental laws.

Step-by-Step Disposal Plan:
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o Characterize Waste: Ensure the waste is properly identified and characterized on its
hazardous waste label.

» Contact EHS: Contact your institution's Environmental Health & Safety (EHS) office or a
licensed hazardous waste disposal contractor to schedule a pickup.[7][14]

o Documentation: Complete all required paperwork, such as a hazardous waste manifest or
materials packing list, as instructed by your EHS office or disposal vendor.[3]

e Pickup: Prepare the sealed and labeled container for pickup by the authorized personnel.
Ensure the exterior of the container is clean and free of contamination.[13]

Under no circumstances should 2,3,5-Trimethylphenol or its containers be disposed of in the
regular trash or poured down the drain.[8][14]

Quantitative Data for 2,3,5-Trimethylphenol

The following table summarizes key quantitative data for 2,3,5-Trimethylphenol, sourced from
safety data sheets.

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.safety.duke.edu/sites/default/files/Guidelines_Phenol.docx
https://nj.gov/health/eoh/rtkweb/documents/fs/1487.pdf
https://ehs.berkeley.edu/sites/default/files/publications/phenol-haz-controls-fact-sheet-wsp.pdf
https://ethz.ch/content/dam/ethz/associates/services/Service/sicherheit-gesundheit-umwelt/files/sonderabfall_neu/en/MB_%20Entsorgung%20von%20Sonderabf%C3%A4llen_Grundlagen_EN.pdf
https://www.benchchem.com/product/b045783?utm_src=pdf-body
https://policies.dartmouth.edu/policy/hazardous-waste-disposal-guide-research-areas
https://nj.gov/health/eoh/rtkweb/documents/fs/1487.pdf
https://www.benchchem.com/product/b045783?utm_src=pdf-body
https://www.benchchem.com/product/b045783?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b045783?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

Property Value Source(s)
Physical State Solid, Particulate/Powder [4]
Molecular Formula CoH120 [1]
Molecular Weight 136.19 g/mol [1]

Melting Point 92-95 °C [15]

Boiling Point 230-231 °C [15]

Flash Point 94.47 °C [4]

Vapor Pressure 9.75 mmHg (at 60 °C) [15]

Water Solubility

40 g/L (at 200 °C)

[1]

Log P (octanol/water)

3.15

[4]

Toxicity to Fish

LC50: 10.274 mg/L (96 h)

[4]

Toxicity to Daphnia

IC50: 26.69 mg/L (24 h)

[4]

NFPA 704 Rating

Health: 2, Flammability: 1,
Reactivity: 0

[1]

Disposal Workflow Diagram

The following diagram illustrates the logical workflow for the proper disposal of 2,3,5-
Trimethylphenol.
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Caption: Workflow for the safe disposal of 2,3,5-Trimethylphenol waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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